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Compound of Interest
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Cat. No.: B1169500 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

to help researchers, scientists, and drug development professionals address memory-related

issues when running Topaz software for image and video analysis.

Frequently Asked Questions (FAQs)
Q1: What are the official system memory (RAM) and graphics memory (VRAM) requirements

for running Topaz applications?

A1: System requirements can vary slightly between different Topaz applications (e.g., Video AI,

Photo AI). Adhering to the recommended or optimal specifications is crucial for processing

high-resolution scientific images and videos without encountering memory errors. Below is a

summary of typical requirements.

Table 1: System Memory (RAM) Recommendations
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Level System Memory (RAM) Recommended Use Case

Minimum 8 GB

Basic processing of smaller

files. Not recommended for

complex workflows.

Recommended 16 GB

Standard use, including

processing larger images and

shorter video clips.[1][2]

Optimal 32 GB or higher

Batch processing, analyzing

4K+ video, and handling large

datasets.[1][3]

Table 2: Graphics Memory (VRAM) Recommendations

Application Minimum VRAM Recommended VRAM

Topaz Photo AI / Other Apps 2 GB 4 GB or more

Topaz Video AI 6 GB 8 GB or more

Note: Systems with integrated graphics, such as Intel UHD Graphics, may not meet the

minimum requirements for stable operation and are not officially supported for most tasks.[4][5]

Q2: Why do I frequently encounter "Unable to allocate memory for processing" or similar out-of-

memory errors?

A2: This error occurs when Topaz software requests more memory (RAM or VRAM) than is

available on your system. Common causes include:

Insufficient System RAM/VRAM: Your computer does not meet the recommended

specifications for the task you are performing.[1][3]

High-Resolution Files: Processing very large images (e.g., high-resolution microscopy

scans) or high-bitrate videos consumes a significant amount of memory.
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Complex Processing Workflows: Using multiple AI models or filters simultaneously increases

memory demand.[6]

Sub-optimal Software Settings: The application may be configured to use a higher

percentage of memory than your system can sustainably provide.

Other Running Applications: Background processes and other open software consume

system resources, leaving less available for Topaz.

Q3: How can I actively manage and reduce memory consumption within Topaz applications?

A3: Several in-app settings can help you manage memory usage:

Adjust Max Memory Usage: In the application's preferences (File > Preferences >

Processing), you can lower the "Max Memory Usage" percentage.[6] Setting this to 50% or

even 20% can improve stability, especially when running multiple filters.[5][6]

Enable openVINO for Intel CPUs: If your system uses an Intel CPU, enabling openVINO in

the preferences can lead to more efficient, high-speed CPU-based processing.[1]

Process Files in Batches: Instead of opening and processing hundreds of files at once, break

your experiment into smaller batches to free up memory between sessions.

Q4: Will adding more RAM to my system always guarantee faster processing times?

A4: Not necessarily. While sufficient RAM is critical for stability and preventing crashes,

performance gains may diminish beyond a certain point. Studies on M1 Mac systems, for

instance, show that 32GB of RAM is often the "sweet spot."[7][8] Increasing RAM from 32GB to

64GB may only yield marginal speed improvements for many tasks.[8] The primary benefit of

more RAM is reducing memory compression and the use of slower SSD/HDD swap files, which

becomes critical when working with extremely large datasets.[7][8]

Troubleshooting Guides
Guide 1: Resolving "Unable to Allocate Memory" Errors
This guide provides a systematic approach to diagnosing and fixing memory allocation errors.

Follow the logical flow to identify the root cause.
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Phase 1: Initial Checks

Phase 2: In-App Adjustments

Phase 3: System-Level Changes

Start: 'Unable to Allocate
Memory' Error Occurs

Is your system RAM/VRAM
above the 'Recommended'

level for your task?

Are your GPU drivers
fully up to date?

Yes

Issue Persists:
Consider hardware upgrade

or processing on a more
powerful system.

No

Reduce 'Max Memory Usage'
in Preferences to 50% or lower.

Yes

No (Update Drivers)

Attempt to process a single
file instead of a large batch.

Close all non-essential
background applications.

Error Persists

Issue Resolved

Success
Increase system virtual

memory (paging file) size.

Run Topaz as an
Administrator.

Success Error Persists

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Processing Phase

Iteration Phase

1. Organize Data into
Sequential Batches

2. Close Non-Essential Apps
& Update GPU Drivers

3. Set 'Max Memory Usage'
Appropriately (e.g., 50-75%)

4. Load First Data Batch

5. Apply Necessary
AI Models / Filters

6. Export Processed Batch

7. Restart Topaz Application
(Clears Memory Cache)

8. Load Next Data Batch

Repeat Processing

End of
Experiment

All Batches
Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1169500?utm_src=pdf-custom-synthesis
https://smallsensorphotography.com/topaz-ai-system-requirements
https://smallsensorphotography.com/topaz-ai-system-requirements
https://topaz-video-ai.en.softonic.com/
https://topaz-video-ai.en.download.it/
https://docs.topazlabs.com/other-apps/system-requirements
https://community.topazlabs.com/t/various-problems-since-july/50438
https://community.topazlabs.com/t/secondary-pass-doesnt-calculating/51305
https://m.youtube.com/watch?v=PJA-BEHI5as
https://www.youtube.com/watch?v=2tUG76apSjQ
https://www.benchchem.com/product/b1169500#addressing-memory-issues-when-running-topaz
https://www.benchchem.com/product/b1169500#addressing-memory-issues-when-running-topaz
https://www.benchchem.com/product/b1169500#addressing-memory-issues-when-running-topaz
https://www.benchchem.com/product/b1169500#addressing-memory-issues-when-running-topaz
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1169500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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